Cas no 906152-77-0 (8-(2-chlorobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 8-(2-chlorobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 906152-77-0
• MF: C₂₁H₂₃ClN₂O₄S
• MW: 434.936323404312
• CID: 5495835
• Update Time: 2025-11-01

8-(2-chlorobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)-[4-(4-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]methanone
• 8-(2-chlorobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• Inchi： 1S/C21H23ClN2O4S/c1-16-6-8-17(9-7-16)29(26,27)24-14-15-28-21(24)10-12-23(13-11-21)20(25)18-4-2-3-5-19(18)22/h2-9H,10-15H2,1H3
• InChI Key： ZJSWTVSVVRVGNC-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)(N1CCC2(OCCN2S(C2=CC=C(C)C=C2)(=O)=O)CC1)=O

Additional information on 8-(2-chlorobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

Introduction to 8-(2-chlorobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane (CAS No. 906152-77-0)

8-(2-chlorobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique spirocyclic framework and functional groups. This compound, identified by its CAS number 906152-77-0, represents a promising scaffold for the development of novel bioactive molecules. The presence of both chlorobenzoyl and methylbenzenesulfonyl substituents, along with the spirooxindole core, suggests potential applications in modulating biological pathways relevant to inflammation, neurodegeneration, and metabolic disorders.

The spirocyclic structure of this compound introduces a rigid conformation that may enhance binding affinity to biological targets. Such structural motifs are frequently explored in drug design due to their ability to optimize pharmacokinetic properties and reduce metabolic liability. Recent advancements in computational chemistry have enabled the rational design of spirocyclic compounds, allowing researchers to predict their biological activity with greater accuracy. This has led to an increased interest in derivatives of 1-oxa-4,8-diazaspiro[4.5]decanes, which exhibit intriguing pharmacological profiles.

In the context of modern drug discovery, the 2-chlorobenzoyl moiety serves as a versatile pharmacophore that can interact with various biological receptors through hydrogen bonding and hydrophobic interactions. Similarly, the 4-methylbenzenesulfonyl group contributes to the compound's lipophilicity and may enhance its membrane permeability, critical factors for oral bioavailability. The combination of these features makes 8-(2-chlorobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane a compelling candidate for further investigation.

Recent studies have highlighted the potential of spirocyclic compounds in addressing neurological disorders such as Alzheimer's disease and Parkinson's disease. The rigid scaffold of 1-oxa-4,8-diazaspiro[4.5]decanes can mimic natural product scaffolds known to possess neuroprotective properties. For instance, derivatives of this class have been shown to inhibit acetylcholinesterase and β-secretase enzymes, which are implicated in the pathogenesis of Alzheimer's disease. The chlorobenzoyl and methylbenzenesulfonyl substituents may further modulate enzyme activity by enhancing binding interactions at the active site.

The synthesis of 8-(2-chlorobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the spirocyclic core with high enantioselectivity. These techniques ensure that the final product possesses the desired stereochemical configuration, which is critical for biological activity.

From a medicinal chemistry perspective, the functional diversity of this compound allows for extensive structural modifications to optimize its pharmacological properties. For example, replacing the 2-chlorobenzoyl group with other heterocyclic moieties could alter its interaction with biological targets while maintaining overall bioactivity. Similarly, exploring different spirocyclic analogs may reveal novel mechanisms of action relevant to human health.

The growing interest in spirocyclic compounds has also spurred research into their role in anticancer therapy. Preclinical studies have demonstrated that certain derivatives of 1-oxa-4,8-diazaspiro[4.5]decanes can induce apoptosis in cancer cells by disrupting mitochondrial function or inhibiting key signaling pathways. The presence of both electrophilic and nucleophilic centers in this scaffold allows for diverse chemical modifications aimed at enhancing cytotoxicity while minimizing off-target effects.

In conclusion,8-(2-chlorobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane (CAS No. 906152-77-0) represents a structurally intriguing compound with potential applications across multiple therapeutic areas. Its unique combination of functional groups and spirocyclic framework makes it an attractive scaffold for further exploration in drug discovery programs aimed at addressing neurological and oncological diseases.